Cas no 955610-84-1 (N'-(3-chloro-4-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide)

• Product Name: N'-(3-chloro-4-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• CAS No: 955610-84-1
• MF: C₂₂H₂₆ClN₃O₂
• MW: 399.913744449615
• CID: 6416187
• PubChem ID: 16837576
• Update Time: 2025-07-22

N'-(3-chloro-4-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(3-chloro-4-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide
• 955610-84-1
• F2271-0561
• N1-(3-chloro-4-methylphenyl)-N2-(2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)oxalamide
• AKOS024635105
• VU0490688-1
• N'-(3-chloro-4-methylphenyl)-N-[2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]ethanediamide
• N'-(3-chloro-4-methylphenyl)-N-[2-(1-ethyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]oxamide

• Inchi： 1S/C22H26ClN3O2/c1-3-26-12-4-5-17-13-16(7-9-20(17)26)10-11-24-21(27)22(28)25-18-8-6-15(2)19(23)14-18/h6-9,13-14H,3-5,10-12H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key： ZOHKLJJLKSORHY-UHFFFAOYSA-N
• SMILES： C(NCCC1C=CC2=C(C=1)CCCN2CC)(=O)C(NC1=CC=C(C)C(Cl)=C1)=O

Computed Properties

• Exact Mass: 399.1713548g/mol
• Monoisotopic Mass: 399.1713548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 61.4Ų

Additional information on N'-(3-chloro-4-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide

Comprehensive Analysis of N'-(3-chloro-4-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 955610-84-1)

The compound N'-(3-chloro-4-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide (CAS No. 955610-84-1) is a specialized organic molecule with a unique structural framework. Its intricate design combines a tetrahydroquinoline core with an ethylenediamide linker, making it a subject of interest in pharmaceutical and materials science research. The presence of a chloro-methylphenyl group further enhances its potential for selective binding interactions, which is why researchers are increasingly exploring its applications in targeted therapies and advanced material synthesis.

In recent years, the demand for highly specific bioactive compounds has surged, driven by advancements in precision medicine and drug discovery. CAS No. 955610-84-1 aligns with this trend due to its modular structure, which allows for fine-tuning of physicochemical properties. Scientists are particularly intrigued by its potential as a kinase inhibitor scaffold, a topic frequently searched in academic and industrial databases. This aligns with the growing interest in small-molecule modulators for treating complex diseases, a hot topic in biomedical research and AI-driven drug design.

The synthetic accessibility of N'-(3-chloro-4-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide is another area of focus. Organic chemists are optimizing routes to improve yield and purity, addressing common search queries like "efficient synthesis of tetrahydroquinoline derivatives" or "amide coupling strategies." Such optimizations are critical for scaling up production while maintaining cost-effectiveness—a priority for both academic labs and industrial partners.

From a materials science perspective, this compound’s aromatic and heterocyclic motifs offer intriguing possibilities for designing functional polymers or supramolecular assemblies. Researchers investigating "smart materials" or "self-assembling systems" often explore molecules like CAS No. 955610-84-1 due to their ability to form stable, ordered structures. This versatility makes it a candidate for applications in optoelectronics and nanotechnology, fields that dominate current scientific discourse.

Environmental and toxicity profiling of CAS No. 955610-84-1 is also underway, responding to the increasing emphasis on green chemistry and sustainable drug development. Regulatory agencies and researchers alike are scrutinizing such compounds for biodegradability and eco-friendly synthesis, topics frequently queried in environmental science forums. Early studies suggest that its stable yet degradable structure could strike a balance between efficacy and environmental safety.

In summary, N'-(3-chloro-4-methylphenyl)-N-2-(1-ethyl-1,2,3,4-tetrahydroquinolin-6-yl)ethylethanediamide represents a convergence of pharmaceutical innovation, materials engineering, and sustainable chemistry. Its multifaceted applications and adaptability to modern research trends ensure its relevance in both peer-reviewed studies and industrial pipelines. As investigations continue, this compound is poised to address some of the most pressing challenges in healthcare and advanced materials, cementing its place in the scientific lexicon.